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Compound of Interest

Compound Name: PPM-3

Cat. No.: B15613730 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This document provides a comprehensive guide to the proper disposal

procedures for PPM-3, a potent and selective ERK5 Degrader (PROTAC®), intended for

laboratory research use only. Adherence to these guidelines is crucial for minimizing

environmental impact and safeguarding personnel.

Understanding PPM-3: Key Chemical Data
PPM-3 is a specialized research chemical used to induce the degradation of the ERK5 protein.

Understanding its fundamental properties is the first step toward safe handling and disposal.
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Parameter Data

Chemical Name

(2S,4R)-1-((S)-2-(7-(4-(4-((5,11-Dimethyl-6-oxo-

6,11-dihydro-5H-benzo[e]pyrimido[5,4-b]

[1]diazepin-2-yl)amino)-3-

methoxyphenyl)piperazin-1-

yl)heptanamido)-3,3-dimethylbutanoyl)-4-

hydroxy-N-((S)-1-(4-(4-methylthiazol-5-

yl)phenyl)ethyl)pyrrolidine-2-carboxamide

Molecular Formula C₅₄H₆₉N₁₁O₆S

Molecular Weight 1000.28

CAS Number 3032388-42-1

Appearance Solid

Storage Store at -20°C

Solubility Soluble in DMSO

This data is compiled from publicly available information for PPM-3.[1][2]

Experimental Protocol: Preparation of PPM-3 Stock
Solutions
Accurate preparation of stock solutions is critical for experimental success and for minimizing

waste. The following is a general protocol for preparing a PPM-3 stock solution.

Materials:

PPM-3 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure:

Acclimatize: Allow the vial of solid PPM-3 to equilibrate to room temperature before opening

to prevent condensation.

Calculation: Determine the required volume of DMSO to add to achieve the desired stock

concentration. For example, to prepare a 10 mM stock solution from 1 mg of PPM-3 (MW:

1000.28 g/mol ), you would add 100 µL of DMSO.

Dissolution: Carefully add the calculated volume of DMSO to the vial containing the solid

PPM-3.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.

Gentle warming may be applied if necessary, but avoid excessive heat.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C in tightly sealed containers.

Proper Disposal Procedures for PPM-3
As a research chemical, the full toxicological and ecological effects of PPM-3 may not be fully

characterized. Therefore, it must be treated as hazardous waste and disposed of accordingly.

Do not discharge PPM-3 or its solutions down the drain or into general waste streams.

Personal Protective Equipment (PPE) during Disposal:

Lab Coat: To protect from skin contact.

Safety Glasses or Goggles: To prevent eye exposure.

Chemical-Resistant Gloves: (e.g., Nitrile) to be worn at all times.

Step-by-Step Disposal Protocol:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b15613730?utm_src=pdf-body
https://www.benchchem.com/product/b15613730?utm_src=pdf-body
https://www.benchchem.com/product/b15613730?utm_src=pdf-body
https://www.benchchem.com/product/b15613730?utm_src=pdf-body
https://www.benchchem.com/product/b15613730?utm_src=pdf-body
https://www.benchchem.com/product/b15613730?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation of Waste:

Solid Waste: Unused or expired solid PPM-3 should be kept in its original, clearly labeled

container. If the original container is compromised, transfer the waste to a new,

compatible, and properly labeled container.

Liquid Waste: All solutions containing PPM-3, including unused stock solutions,

experimental media, and rinsates, must be collected in a dedicated, sealed, and clearly

labeled hazardous waste container. The container should be compatible with the solvent

used (e.g., a polyethylene container for DMSO solutions).

Contaminated Labware: All disposable labware that has come into contact with PPM-3
(e.g., pipette tips, centrifuge tubes, gloves) must be considered contaminated and

collected in a designated, lined container for solid chemical waste.

Waste Container Labeling:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "PPM-3 (ERK5 Degrader)," the solvent (if applicable, e.g., "in DMSO"), and the

approximate concentration and volume.

Storage of Waste:

Store waste containers in a designated, secure secondary containment area away from

incompatible materials. The storage area should be cool and dry.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the collection and proper disposal of the

PPM-3 waste. Follow all institutional, local, state, and federal regulations for hazardous

waste disposal.

Visualization of the Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of PPM-3.
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Caption: A flowchart outlining the procedural steps for the safe disposal of PPM-3 waste.

By following these procedures, you contribute to a safer laboratory environment and ensure the

responsible management of chemical waste. Always consult your institution's specific safety

and disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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